2-(3-Fluoro-4-methoxycarbonylphenyl)-4-hydroxypyridine, 95%

• IUPAC Name: methyl 2-fluoro-4-(4-oxo-1H-pyridin-2-yl)benzoate
• InChI: InChI=1S/C13H10FNO3/c1-18-13(17)10-3-2-8(6-11(10)14)12-7-9(16)4-5-15-12/h2-7H,1H3,(H,15,16)
• InChI Key: WKYQONAJYZORQW-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C=C(C=C1)C2=CC(=O)C=CN2)F
• Molecular Formula: C13H10FNO3
• DSSTOX Substance ID: DTXSID30692715
• Molecular Weight: 247.22 g/mol
• CAS RN: 1261900-56-4

Description

2-(3-Fluoro-4-methoxycarbonylphenyl)-4-hydroxypyridine (2-FPH) is a novel synthetic compound that has been studied for its potential applications in the scientific research field. It has recently been the subject of numerous studies due to its interesting properties and potential applications.

Scientific Research Applications

2-(3-Fluoro-4-methoxycarbonylphenyl)-4-hydroxypyridine, 95% has been studied for its potential applications in scientific research. It has shown potential as a ligand for the binding of transition metals, making it useful for the production of transition metal complexes. It has also been studied for its potential to be used as a catalyst for organic reactions, as well as for its potential use in the production of fluorescent materials.

Mechanism of Action

2-(3-Fluoro-4-methoxycarbonylphenyl)-4-hydroxypyridine, 95% has been studied for its ability to act as a ligand for binding transition metals. It has been found to bind to transition metals such as copper, zinc, and iron, forming complexes that can be used in a variety of applications. This binding is mediated by the formation of coordination bonds between the transition metal and the 2-(3-Fluoro-4-methoxycarbonylphenyl)-4-hydroxypyridine, 95% molecule.
Biochemical and Physiological Effects
2-(3-Fluoro-4-methoxycarbonylphenyl)-4-hydroxypyridine, 95% has been studied for its potential biochemical and physiological effects. It has been found to have antioxidant activity, which could be beneficial in the treatment of oxidative stress. Additionally, it has been found to have antifungal activity, making it potentially useful in the treatment of fungal infections.

Advantages and Limitations for Lab Experiments

The advantages of using 2-(3-Fluoro-4-methoxycarbonylphenyl)-4-hydroxypyridine, 95% in laboratory experiments include its low cost, ease of synthesis, and its ability to form complexes with transition metals. Additionally, it is relatively stable and has a low melting point, making it easy to handle in the laboratory. The main limitation of using 2-(3-Fluoro-4-methoxycarbonylphenyl)-4-hydroxypyridine, 95% in laboratory experiments is its lack of solubility in most organic solvents, which can make it difficult to work with.

Future Directions

There are a number of potential future directions for 2-(3-Fluoro-4-methoxycarbonylphenyl)-4-hydroxypyridine, 95% research. One potential direction is to further explore its potential as a ligand for transition metal complexes. Additionally, further research could be done to explore its potential applications in the production of fluorescent materials. Other potential directions for research include its potential applications in the treatment of oxidative stress and fungal infections, as well as its potential use in drug delivery systems. Additionally, further research could be done to explore the potential of 2-(3-Fluoro-4-methoxycarbonylphenyl)-4-hydroxypyridine, 95% as a catalyst for organic reactions.

Synthesis Methods

2-(3-Fluoro-4-methoxycarbonylphenyl)-4-hydroxypyridine, 95% is synthesized through a multi-step process involving the reaction of 4-hydroxybenzaldehyde and 3-fluoro-4-methoxycarbonylphenyl bromide. This reaction is then followed by a condensation reaction with pyridine and a subsequent hydrogenation reaction. The resulting compound is a white, crystalline solid with a melting point of 224-225°C.